Cas no 63190-72-7 (2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one)
63190-72-7 structure
Product Name:2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
CAS No:63190-72-7
MF:C11H17N3O
MW:207.272182226181
CID:2789960
PubChem ID:13706394
Update Time:2025-04-21
2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID20547240
- 2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
- SCHEMBL10362536
- DTXCID00498024
- 63190-72-7
-
- Inchi: 1S/C11H17N3O/c1-5-6-9(10(15)11(2,3)4)14-8-12-7-13-14/h5,7-9H,1,6H2,2-4H3
- InChI Key: GTQIEBABPPYGST-UHFFFAOYSA-N
- SMILES: O=C(C(CC=C)N1C=NC=N1)C(C)(C)C
Computed Properties
- Exact Mass: 207.137162174Da
- Monoisotopic Mass: 207.137162174Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 47.8Ų
2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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